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Chloroneb for controlling damping-off diseases
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CAS No.: 2675-77-6
Cat. No.: S523523

Chloroneb:

Compound Focus: Chloroneb

Get Quote

Chemical and Toxicological Profile

The table below summarizes key identifiers and toxicological data for Chloroneb.

Property Description / Value
IUPAC Name 1,4-dichloro-2,5-dimethoxybenzene [1]
CAS RN 2675-77-6 [1]

Chemical Formula

Mode of Action

Acute Toxicity

(Mammals)

Toxicity Category

CsHsCl202 [1]

Systemic, absorbed via roots. Lipid peroxidation inhibitor (FRAC Code 14)
[1].

Low to moderate toxicity to mammals. Considered a skin and eye irritant

[1].

Category IV (lowest acute toxicity) for oral, dermal, and inhalation
exposure [2].

Historical Application and Efficacy
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Chloroneb was primarily used as a seed treatment and soil fungicide. The following table outlines its

historical use patterns and environmental behavior.

Aspect Details

Target Pests Damping-off, Snow mold, Blights, Brown patch [1]

Example Crops Turf, Ornamentals, Soybeans, Cotton, Beans, Sugarbeet [1]

Formulations Wettable powders, flowable concentrates, seed treatments (e.g., Demosan,

Terraneb SP) [1]

Solubility (Water) 8 mg/L (low) [1]

Soil Persistence 130 days (Persistent) [1]
(DTso0)

Mobility Low leachability [1]

Experimental Protocols for Research

The following workflows and protocols are adapted from historical use and general fungicide research

practices.

Seed Treatment Protocol

The diagram below illustrates the workflow for a standard seed treatment protocol using Chloroneb.
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Procedure:

e Formulation Preparation: Prepare a suspension of Chloroneb, for example, from a flowable
concentrate formulation, using sterile distilled water [1].

¢ Seed Preparation: Weigh a batch of healthy seeds (e.g., cotton or soybean) and surface-sterilize
them.

e Application: Apply the Chloroneb suspension to the seeds at a historically used rate (specific rates
should be sourced from historical product labels or literature). Ensure the seeds are evenly coated.

¢ Drying: Place the treated seeds in a fume hood and allow them to air-dry completely to avoid
clumping.

e Bioassay: Plant the treated seeds in a soil medium that has been inoculated with a damping-off
pathogen (e.g., Pythium or Rhizoctonia spp.). Maintain appropriate controls (e.g., untreated seeds,
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fungicide-standard).
e Assessment: Monitor and record disease incidence (pre- and post-emergence damping-off) and
seedling stand count over a set period, typically 14-21 days.

Soil Drench Application Protocol

For pot-based experiments, a soil drench application can be used, as shown in the following workflow.

Click to download full resolution via product page

Procedure:
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e Pot Preparation: Fill pots with a standardized potting mix. Inoculate the soil uniformly with a
suspension of the target pathogen.
e Sowing: Sow untreated seeds in the pots.
¢ Drench Application: Immediately after sowing, apply the Chloroneb drench suspension evenly to
the soil surface. The application volume should be sufficient to move the chemical into the seed zone
without causing waterlogging.
e Environmental Control: Place the pots in a growth chamber or greenhouse with controlled
temperature and moisture conditions favorable for both the pathogen and the crop.
¢ Data Collection: Regularly assess the experiment by recording:
o Disease Severity: Using a standardized rating scale.
o Emergence Rate: Percentage of seeds that germinate and emerge.
o Plant Biomass: Fresh or dry weight of seedlings at the end of the trial.

Critical Safety and Regulatory Notes

¢ Regulatory Status: Chloroneb is not approved under EC Regulation 1107/2009 and is considered
an obsolete pesticide [1]. All research involving this chemical must be conducted under appropriate
biosafety and chemical hygiene protocols.

¢ Personal Protective Equipment (PPE): Given that Chloroneb is a skin and eye irritant [1],
researchers must wear appropriate PPE, including gloves, lab coat, safety goggles, and a respirator
when handling the concentrate or preparing formulations.

¢ Environmental Consideration: Chloroneb is persistent in soil (DTso of 130 days) [1]. All
experimental waste, including treated soil and plant material, must be disposed of as hazardous
chemical waste in accordance with institutional and governmental regulations.

Research on Modern Alternatives

Current agricultural research is focused on developing sustainable pest management strategies that reduce
reliance on chemical fungicides. A prominent area of study is the combination of Biocontrol Agents (BCAs)

with reduced doses of fungicides, a practice known as Integrated Pest Management (IPM) [3].

¢ Combining BCAs and Fungicides: This approach aims to enhance disease control efficacy, reduce
fungicide residues, and lower the risk of resistance development in pathogen populations [3].

e Compatibility Testing: A key research protocol involves testing the inherent compatibility of BCAs
(like Trichoderma spp. or Bacillus spp.) with fungicides in vitro before developing combined
application strategies [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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